Cas no 2757916-80-4 (2-{Spiro[2.4]heptan-4-yl}ethyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-{Spiro[2.4]heptan-4-yl}ethyl 4-methylbenzene-1-sulfonate
• CAS No: 2757916-80-4
• MF: C₁₆H₂₂O₃S
• MW: 294.409083843231
• CID: 5914287
• PubChem ID: 165760213
• Update Time: 2025-05-19

2-{Spiro[2.4]heptan-4-yl}ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-{spiro[2.4]heptan-4-yl}ethyl 4-methylbenzene-1-sulfonate
• 2757916-80-4
• EN300-37152866
• 2-{Spiro[2.4]heptan-4-yl}ethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H22O3S/c1-13-4-6-15(7-5-13)20(17,18)19-12-8-14-3-2-9-16(14)10-11-16/h4-7,14H,2-3,8-12H2,1H3
• InChI Key： ZVBSKJRERWBSTO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1CCCC21CC2

Computed Properties

• Exact Mass: 294.12896573g/mol
• Monoisotopic Mass: 294.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-{Spiro[2.4]heptan-4-yl}ethyl 4-methylbenzene-1-sulfonate

2-{Spiro[2.4]heptan-4-yl}ethyl 4-methylbenzene-1-sulfonate

The compound 2-{Spiro[2.4]heptan-4-yl}ethyl 4-methylbenzene-1-sulfonate (CAS No: 2757916-80-4) is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of sulfonates, which are widely recognized for their versatility in various chemical applications. The spiro structure, characterized by the fusion of two rings at a single atom, adds complexity and uniqueness to its molecular architecture, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and stereo-selective reactions. The spiro[2.4]heptane moiety is particularly intriguing due to its rigid yet flexible framework, which can be tailored for specific applications in drug design and materials science.

In terms of its chemical properties, 2-{Spiro[2.4]heptan-4-yl}ethyl 4-methylbenzene-1-sulfonate exhibits remarkable stability under a wide range of conditions, making it suitable for use in demanding environments. Its sulfonate group imparts strong electron-withdrawing effects, enhancing its reactivity in nucleophilic substitution reactions—a property that has been extensively exploited in the development of novel pharmaceutical agents.

From an application standpoint, this compound has found significant utility in the field of organic synthesis as an intermediate for constructing complex molecules with high precision. Its ability to act as a versatile building block has been highlighted in recent studies focused on the synthesis of bioactive compounds with potential therapeutic applications.

Moreover, the integration of this compound into polymer systems has shown promise in enhancing material properties such as thermal stability and mechanical strength. Researchers have demonstrated that incorporating spiro[2.4]heptane derivatives into polymeric matrices can lead to materials with improved performance characteristics, opening new avenues for its application in advanced materials science.

In conclusion, CAS No: 2757916-80-4, or 2-{Spiro[2.4]heptan-4-yl}ethyl 4-methylbenzene-1-sulfonate, stands as a testament to the ingenuity of modern chemical synthesis and its potential for driving innovation across multiple disciplines.